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Compound of Interest

Compound Name: Erythroxytriol P

Cat. No.: B15589976

In-Depth Technical Guide: Erythroxytriol P

A comprehensive review of the available scientific literature reveals a significant lack of detailed
information regarding the mechanism of action of Erythroxytriol P. Despite its identification as
a natural product, there is a notable absence of published scientific studies, such as preclinical
or clinical research, that would provide the necessary data for a thorough technical guide as
requested.

Commercial suppliers identify Erythroxytriol P as a diterpenoid naturally occurring in plants of
the Erythroxylum and Sapium genera[1][2][3]. Its chemical formula is C20H3603, and its
registered CAS number is 7121-99-5[1][2]. One of its synonyms is (13S)-10-Demethyl-9a-
methylpimarane-5a,15,16-triol.

Some anecdotal information from a commercial vendor suggests that Erythroxytriol P may
possess "cocaine-like activity" and could potentially be a precursor to cocaine, thereby possibly
influencing neurotransmitter systems. However, this claim is not substantiated by any cited
experimental evidence in the available resources.

General Biological Activities of Source Genera

While specific data on Erythroxytriol P is unavailable, general research on extracts from the
Erythroxylum and Sapium genera, where this compound is found, indicates a range of
biological activities. These studies, which analyze crude extracts or other isolated compounds,
have reported antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties. It is
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important to note that these activities are attributed to the complex mixture of phytochemicals
present in the extracts and cannot be specifically ascribed to Erythroxytriol P without direct
experimental evidence.

Limitations and Absence of Data

A systematic search of prominent scientific databases, including PubMed and Google Scholar,
for studies specifically investigating the biological activity and mechanism of action of
Erythroxytriol P or its chemical synonyms did not yield any relevant peer-reviewed articles.
Consequently, the core requirements for this technical guide cannot be met for the following
reasons:

* No Quantitative Data: There is no published quantitative data from biological assays (e.g.,
IC50, EC50, Ki values) to summarize in tabular format.

¢ No Experimental Protocols: Detailed methodologies for key experiments involving
Erythroxytriol P are not available as no such experiments have been published.

¢ No Signaling Pathways: Without experimental data, it is impossible to delineate any signaling
pathways, experimental workflows, or logical relationships to visualize using Graphviz.

In conclusion, the current body of scientific literature does not contain the specific, in-depth
information required to produce a technical guide on the mechanism of action of Erythroxytriol
P. Further research and publication in peer-reviewed journals are necessary to elucidate its
pharmacological properties and cellular mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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